Cas no 101870-13-7 (5-hydroxy-4-nitro-benzothiophene-2-carboxylic acid)

5-hydroxy-4-nitro-benzothiophene-2-carboxylic acid structure
101870-13-7 structure
Product Name:5-hydroxy-4-nitro-benzothiophene-2-carboxylic acid
CAS No:101870-13-7
MF:C9H5NO5S
MW:239.204701185226
CID:1130871
Update Time:2024-07-26

5-hydroxy-4-nitro-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-hydroxy-4-nitro-benzothiophene-2-carboxylic acid
    • 5-hydroxy-4-nitro-1-benzothiophene-2-carboxylic acid
    • LogP
    • 5-Hydroxy-4-nitrobenzo[b]thiophene-2-carboxylic acid
    • Inchi: 1S/C9H5NO5S/c11-5-1-2-6-4(8(5)10(14)15)3-7(16-6)9(12)13/h1-3,11H,(H,12,13)
    • InChI Key: BBXUSRRLWQGAMG-UHFFFAOYSA-N
    • SMILES: C12=CC=C(O)C([N+]([O-])=O)=C1C=C(C(O)=O)S2

Computed Properties

  • Exact Mass: 238.98885
  • Monoisotopic Mass: 238.989
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 132A^2

Experimental Properties

  • Density: 1.761
  • Boiling Point: 487.6°C at 760 mmHg
  • Flash Point: 248.7°C
  • Refractive Index: 1.795
  • PSA: 100.67
  • pka: 2.89±0.30(Predicted)
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